Cas no 105426-69-5 (Kaur-16-en-15-one,1,7,14,20-tetrahydroxy-, (1b,7a,14R)- (9CI))

• Product Name: Kaur-16-en-15-one,1,7,14,20-tetrahydroxy-, (1b,7a,14R)- (9CI)
• CAS No: 105426-69-5
• MF: C₂₀H₃₀O₅
• MW: 350.449206829071
• CID: 179876
• PubChem ID: 165354567
• Update Time: 2025-04-19

Kaur-16-en-15-one,1,7,14,20-tetrahydroxy-, (1b,7a,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,1,7,14,20-tetrahydroxy-, (1b,7a,14R)- (9CI)
• 1H-2,10a-Ethanophenanthrene,kaur-16-en-15-one deriv.
• Rabdoserrin D
• DTXSID701199758
• 105426-69-5
• Kaur-16-en-15-one, 1,7,14,20-tetrahydroxy-, (1beta,7alpha,14R)-

• Inchi： 1S/C20H30O5/c1-10-11-4-5-12-19(9-21)13(18(2,3)7-6-14(19)22)8-15(23)20(12,16(10)24)17(11)25/h11-15,17,21-23,25H,1,4-9H2,2-3H3/t11-,12+,13-,14-,15-,17?,19+,20+/m1/s1
• InChI Key： WHSUEVLJUHPROF-QKRTUTLWSA-N
• SMILES： O[C@@H]1C[C@@H]2C(C)(C)CC[C@H]([C@@]2(CO)[C@@H]2CC[C@@H]3C(=C)C([C@]21C3O)=O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 350.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines